Cas no 138835-33-3 (Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide)

Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide structure
138835-33-3 structure
Product Name:Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
CAS No:138835-33-3
MF:C19H10N2O3
MW:314.29430437088
CID:159949
PubChem ID:126399
Update Time:2025-04-19

Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
    • 1-NITRO-6-AZABENZO[A]PYRENEOXIDE
    • 1-nitronaphtho[2,1,8-mna]acridine 6-oxide
    • 138835-33-3
    • 15-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
    • 1-Nitro-6-azabenzo(a)pyrene N-oxide
    • DTXSID30160808
    • 1-nitro-6-azabenzo[a]pyrene N-oxide
    • Inchi: 1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-8-14-16(21(23)24)9-5-11-6-10-17(20)19(13)18(11)14/h1-10H
    • InChI Key: VPZIZDPGGWCVSW-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C2C=CC=CC=2C2=CC=C3C(=CC=C4C=CC=1C2=C34)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 314.0692
  • Monoisotopic Mass: 314.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 70.08
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